Cas no 6286-12-0 ( )

  structure
  structure
Product name: 
CAS No:6286-12-0
MF:C6H6N4O3S
MW:214.201838970184
CID:958110
PubChem ID:222928

  Chemical and Physical Properties

Names and Identifiers

    • [(5-nitrothiophen-2-yl)methylideneamino]urea
    • [(1E)-2-(5-nitro(2-thienyl))-1-azavinyl]phenylamine
    • 5-Nitro-thiophen-2-carbaldehyd-phenylhydrazon
    • 5-Nitro-thiophen-2-carbaldehyd-semicarbazon
    • 5-Nitro-thiophen-carbaldehyd-(2)-phenylhydrazon
    • 5-nitro-thiophene-2-carbaldehyde phenylhydrazone
    • 5-nitro-thiophene-2-carbaldehyde semicarbazone
    • NSC169546
    • 2-[(5-Nitrothiophen-2-yl)methylidene]hydrazine-1-carboximidic acid
    • DTXSID10978584
    • 6286-12-0
    •  
    • Inchi: InChI=1S/C6H6N4O3S/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)
    • InChI Key: UCLHQQFTMJFOKW-UHFFFAOYSA-N
    • SMILES: C1=C(SC(=C1)[N+](=O)[O-])C=NNC(=O)N

Computed Properties

  • Exact Mass: 214.01618
  • Monoisotopic Mass: 214.01606124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 142Ų
  • XLogP3: 0.8

Experimental Properties

  • PSA: 110.62
  • LogP: 2.27290

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